Cas no 41302-40-3 (2-(5-Hydroxy-1,1-dimethylpentyl)propanedioic acid)

• Product Name: 2-(5-Hydroxy-1,1-dimethylpentyl)propanedioic acid
• CAS No: 41302-40-3
• MF: C₁₀H₁₈O₅
• MW: 218.246923923492
• CID: 2634524
• PubChem ID: 53632633
• Update Time: 2025-04-21

2-(5-Hydroxy-1,1-dimethylpentyl)propanedioic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11108473
• 41302-40-3
• DTXSID601231147
• 2-(5-Hydroxy-1,1-dimethylpentyl)propanedioic acid

• Inchi： 1S/C10H18O5/c1-10(2,5-3-4-6-11)7(8(12)13)9(14)15/h7,11H,3-6H2,1-2H3,(H,12,13)(H,14,15)
• InChI Key： AANIIFFORHGPHE-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)C(C)(C)CCCCO)=O

Computed Properties

• Exact Mass: 218.11542367Da
• Monoisotopic Mass: 218.11542367Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 94.8Ų